Cas no 1999-46-8 (DL-Alanyl-DL-valine)

• Product Name: DL-Alanyl-DL-valine
• CAS No: 1999-46-8
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD00038163
• CID: 211600
• PubChem ID: 87561870
• Update Time: 2025-06-08

DL-Alanyl-DL-valine Chemical and Physical Properties

Names and Identifiers

• Valine, alanyl-
• 2-(2-aminopropanoylamino)-3-methylbutanoic acid
• DL-ALANYL-DL-VALINE
• H-DL-Ala-DL-Val-OH
• N-(2-Aminopropanoyl)valine
• 2-(alanylamino)-3-methyl-butyric acid
• 2-(2-azanylpropanoylamino)-3-methyl-butanoic acid
• D-Ala-D-Val-OH
• D-Ala-L-Val-OH
• L-Ala-D-Val-OH
• L-Ala-L-Val-OH,(1:1:1:1)
• D-Ala-D-Val-OH/D-Ala-L-Val-OH/L-Ala-D-Val-OH/L-Ala-L-Val-OH,(1:1:1:1)
• 2-(2-aminopropanamido)-3-methylbutanoic acid
• Alanylvaline (DL)
• (S)-2-((S)-2-Aminopropanamido)-3-methylbutanoic acid
• NSC89603
• DL-Ala-DL-Val
• d,l-alanyl-d,l-valine
• D-ALANYL-D-VALINE
• L-Valine, N-L-alanyl-
• NCIOpen2_001297
• (2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-methylbutanoic acid
• N-(2-Aminopropanoyl)valine #
• LIWMQSWFLXEGMA-UHFFF
• CHEBI:182838
• DTXSID00941964
• SCHEMBL595438
• NSC-89603
• MFCD00038163
• A0192
• LIWMQSWFLXEGMA-UHFFFAOYSA-N
• NSC-89659
• N-(2-Amino-1-hydroxypropylidene)valine
• D88227
• 1999-46-8
• 3303-46-6
• NSC 89659
• AKOS009159163
• NSC-206294
• J-018983
• FT-0738899
• A879899
• NSC89659
• NSC206294
• BAA99946
• DL-Alanyl-DL-valine (H-DL-Ala-DL-Val-OH)
• FT-0634768
• DB-230284
• DB-048320
• DL-Alanyl-DL-valine

• MDL： MFCD00038163
• Inchi： 1S/C8H16N2O3/c1-4(2)6(8(12)13)10-7(11)5(3)9/h4-6H,9H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： LIWMQSWFLXEGMA-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)NC(C(C)N)=O)=O

Computed Properties

• Exact Mass: 188.11600
• Monoisotopic Mass: 188.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.134
• Boiling Point: 401.8°Cat760mmHg
• Flash Point: 196.8°C
• Refractive Index: 1.486
• PSA: 92.42000
• LogP: 0.65020
• Solubility: Not determined

DL-Alanyl-DL-valine Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on DL-Alanyl-DL-valine

Recent Advances in the Study of DL-Alanyl-DL-valine (CAS: 1999-46-8) and Its Applications in Chemical Biology and Medicine

DL-Alanyl-DL-valine (CAS: 1999-46-8) is a dipeptide compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role in peptide synthesis, drug delivery systems, and as a modulator of biological pathways. This research brief aims to summarize the latest findings related to DL-Alanyl-DL-valine, focusing on its synthesis, characterization, and applications in biomedical research.

One of the key advancements in the study of DL-Alanyl-DL-valine is its synthesis via solid-phase peptide synthesis (SPPS) techniques, which have been optimized to improve yield and purity. Researchers have reported the use of novel coupling reagents and protecting groups to enhance the efficiency of the synthesis process. Additionally, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled more precise characterization of the compound, ensuring its quality and consistency for research and industrial applications.

In the context of drug delivery, DL-Alanyl-DL-valine has been investigated as a potential carrier for bioactive molecules. Its amphipathic nature allows it to interact with both hydrophilic and hydrophobic compounds, making it a versatile candidate for targeted drug delivery systems. Recent studies have demonstrated its ability to improve the solubility and bioavailability of poorly water-soluble drugs, thereby enhancing their therapeutic efficacy. Furthermore, its biocompatibility and low toxicity profile make it an attractive option for in vivo applications.

Another area of interest is the role of DL-Alanyl-DL-valine in modulating biological pathways. Preliminary studies suggest that this dipeptide may influence cellular processes such as inflammation and oxidative stress. For instance, research has shown that DL-Alanyl-DL-valine can act as an antioxidant, scavenging free radicals and reducing oxidative damage in cellular models. These findings open up new avenues for its use in the treatment of conditions associated with oxidative stress, such as neurodegenerative diseases and aging.

Despite these promising developments, challenges remain in the widespread adoption of DL-Alanyl-DL-valine in clinical settings. Issues such as scalability of synthesis, long-term stability, and regulatory approval need to be addressed. Future research should focus on optimizing production processes, conducting extensive preclinical and clinical trials, and exploring its potential in combination therapies. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and translating laboratory findings into real-world applications.

In conclusion, DL-Alanyl-DL-valine (CAS: 1999-46-8) represents a promising compound with diverse applications in chemical biology and medicine. Recent advancements in its synthesis, characterization, and functional studies have highlighted its potential as a therapeutic agent and drug delivery vehicle. Continued research and development efforts are essential to fully unlock its capabilities and bring its benefits to patients worldwide.